KS-58

• Molecular Formula: C64H89FN12O14S2
• Molecular Weight: 1333.6 g/mol
• InChI: InChI=1S/C64H89FN12O14S2/c1-3-5-7-8-9-18-44-56(83)73-48(35-78)60(87)70-45(31-38-21-23-40(65)24-22-38)58(85)72-47(33-54(80)81)64(91)77-28-13-20-52(77)63(90)71-46(32-39-34-67-42-17-11-10-15-41(39)42)59(86)74-49-36-92-29-14-30-93-37-50(61(88)68-44)75-57(84)43(16-6-4-2)69-62(89)51-19-12-27-76(51)53(79)25-26-66-55(49)82/h10-11,15,17,21-24,34,43-52,67,78H,3-9,12-14,16,18-20,25-33,35-37H2,1-2H3,(H,66,82)(H,68,88)(H,69,89)(H,70,87)(H,71,90)(H,72,85)(H,73,83)(H,74,86)(H,75,84)(H,80,81)/t43-,44-,45-,46-,47-,48-,49+,50-,51-,52-/m0/s1
• InChIKey: GMYHLYYDPRAGER-KHWZEQBASA-N

KS-58: A Bicyclic Peptide K-Ras(G12D) Inhibitor with In Vivo Anticancer Validation

KS-58 is a synthetic bicyclic peptide derived from the K-Ras(G12D)-selective cyclic peptide KRpep-2d [1]. Characterized by a molecular weight of 1333.6 g/mol and containing unnatural amino acid residues, KS-58 represents the first K-Ras(G12D)-selective inhibitory peptide to demonstrate anti-cancer activity in vivo against both subcutaneous and orthotopic tumor xenografts [2]. The compound selectively binds to the G12D mutant form of K-Ras, blocks intracellular Ras–effector protein interactions, and suppresses phosphorylation of ERK, a key downstream signaling factor in the Ras/MAPK pathway [3]. Unlike small-molecule K-Ras(G12C) inhibitors such as sotorasib (AMG 510), KS-58 targets the most prevalent K-Ras mutation (G12D) found in colorectal and pancreatic cancers, addressing an urgent unmet clinical need for which no approved drugs currently exist [4].

K-Ras(G12D)-selective binding with reported pathway modulation in mutant cell lines

Bicyclic scaffold supports cell membrane penetration and intracellular target engagement

First-in-class in vivo tumor model response reported across pancreatic and colorectal xenografts

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. doi:10.1038/s41598-020-78712-5. View Source
• [2] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. doi:10.1038/s41598-020-78712-5. PMID: 33303890. View Source
• [3] Sakamoto K, et al. The K-Ras(G12D)-inhibitory peptide KS-58 suppresses growth of murine CT26 colorectal cancer cell-derived tumors. Scientific Reports. 2022;12:8121. doi:10.1038/s41598-022-12401-3. PMID: 35581278. View Source
• [4] Niida A, Sasaki S, Yonemori K, Sameshima T, Yaguchi M, Asami T, Sakamoto K, Kamaura M. Investigation of the structural requirements of K-Ras(G12D) selective inhibitory peptide KRpep-2d using alanine scans and cysteine bridging. Bioorg Med Chem Lett. 2017;27(12):2757-2761. doi:10.1016/j.bmcl.2017.04.063. View Source

Why Generic K-Ras(G12D) Peptide Inhibitors Cannot Substitute for KS-58

K-Ras(G12D)-targeting peptides within the same class exhibit dramatic functional divergence that precludes simple interchangeability. The parent peptide KRpep-2d, while possessing tighter binding affinity (Kd = 8.9 nM), fails to achieve meaningful intracellular target engagement at equivalent concentrations: at 30 µM, KRpep-2d reduces A427 cell proliferation to only 56.4% compared to 21.1% for KS-58, and ERK phosphorylation to 38.5% versus 26.0% [1]. This functional gap arises from KS-58's distinct bicyclic architecture, which enforces a bioactive conformation that simultaneously improves cell membrane penetration and stabilizes the pharmacophore—features absent in monocyclic analogs [2]. Furthermore, KS-58 is the only member of this peptide class with demonstrated in vivo antitumor efficacy across multiple xenograft models, making substitution with in vitro-only peptides a high-risk procurement decision that may yield no translatable biological activity [3].

Intracellular activity gap Parent peptide KRpep-2d shows higher binding affinity but may yield weaker cell proliferation suppression and ERK pathway modulation, limiting readout dynamic range in cell-based assays.

Absent in vivo validation Monocyclic or alternative K-Ras(G12D) peptide inhibitors lack published in vivo tumor model response data; translation from in vitro potency to in vivo model outcome remains untested.

Conformational and permeability differences Bicyclic architecture enforces a bioactive conformation that enhances membrane penetration; monocyclic analogs may not replicate intracellular protein-protein interaction disruption.

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Table 2. doi:10.1038/s41598-020-78712-5. View Source
• [2] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Table 1 and Figure 6. doi:10.1038/s41598-020-78712-5. View Source
• [3] Sakamoto K, et al. The K-Ras(G12D)-inhibitory peptide KS-58 suppresses growth of murine CT26 colorectal cancer cell-derived tumors. Scientific Reports. 2022;12:8121. doi:10.1038/s41598-022-12401-3. View Source

Quantitative Differentiation Evidence for KS-58 Against Closest K-Ras(G12D) Peptide Analogs

Superior Cellular Antiproliferative Activity: KS-58 vs. Parent Peptide KRpep-2d in K-Ras(G12D)-Mutant Cancer Lines

In a direct head-to-head comparison at 30 µM peptide concentration, KS-58 suppressed proliferation of A427 (K-Ras(G12D)-mutant lung cancer) cells to 21.1% ± 5.5%, while the parent peptide KRpep-2d only reduced proliferation to 56.4% ± 9.4% [1]. Against PANC-1 (K-Ras(G12D)-mutant pancreatic cancer) cells, KS-58 achieved 50.1% ± 4.1% residual proliferation versus 80.4% ± 4.7% for KRpep-2d [1]. The difference represents an approximately 2.7-fold improvement in A427 cells and 1.6-fold improvement in PANC-1 cells for KS-58 over its closest structural analog. Importantly, both compounds showed minimal activity against K-Ras(G12S) (A549: 81.3% vs. 90.8%), wild-type K-Ras (H1975: 92.7% vs. 98.0%), G12C (MIA PaCa-2: 86.8% vs. 93.3%), and G12V (Capan-1: 94.9% vs. 95.4%) mutant lines, confirming that the potency gain of KS-58 does not come at the expense of selectivity loss [1].

Antiproliferative potency vs. KRpep-2d

Head-to-head

KS-58: 21.1% vs 56.4% residual proliferation in A427 (G12D) cells at 30 µM; ~2.7× greater suppression than parent peptide

Supports cell proliferation endpoint comparison; wider dynamic range aids dose-response studies

Selectivity maintained across G12C, G12V, G12S, and WT lines

Evidence Dimension	In vitro cell proliferation inhibition at 30 µM peptide concentration
Target Compound Data	KS-58: A427 cells 21.1% ± 5.5%; PANC-1 cells 50.1% ± 4.1% residual proliferation
Comparator Or Baseline	KRpep-2d: A427 cells 56.4% ± 9.4%; PANC-1 cells 80.4% ± 4.7% residual proliferation
Quantified Difference	KS-58 is ~2.7× more potent in A427 cells; ~1.6× more potent in PANC-1 cells (ratio of residual proliferation values)
Conditions	30 µM peptide; A427 (lung, G12D) and PANC-1 (pancreas, G12D) human cancer cell lines; n = 4; mean ± SD

Why This Matters

Researchers procuring K-Ras(G12D) peptide inhibitors for cell-based assays cannot substitute KS-58 with KRpep-2d and expect comparable biological readouts—the functional potency gap is substantial (up to 2.7-fold) despite structural similarity.

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Table 2. doi:10.1038/s41598-020-78712-5. View Source

Enhanced Downstream Pathway Suppression: KS-58 Achieves Significantly Greater ERK Phosphorylation Inhibition Than KRpep-2d

Target engagement, measured by suppression of ERK phosphorylation (pERK)—the terminal kinase of the Ras/MAPK cascade—reveals that KS-58 achieves markedly superior on-target activity compared to KRpep-2d at equivalent concentration. In A427 cells treated with 30 µM peptide, KS-58 reduced pERK to 26.0% ± 6.0% compared to 38.5% ± 3.3% for KRpep-2d [1]. In PANC-1 cells, KS-58 reduced pERK to 57.6% ± 7.6% versus 63.9% ± 4.8% for KRpep-2d [1]. The cell proliferation and pERK reduction values showed strong correlation across both compounds and cell lines, confirming that the antiproliferative effects are mechanistically linked to on-target Ras pathway inhibition rather than off-target cytotoxicity [2]. This pharmacodynamic superiority is critical because ERK phosphorylation serves as the most proximal and validated biomarker for K-Ras inhibitor target engagement, directly reflecting the degree to which the compound disrupts oncogenic Ras signaling in cells.

ERK phosphorylation suppression

Head-to-head

pERK reduced to 26.0% (A427) and 57.6% (PANC-1) for KS-58, vs 38.5% and 63.9% for KRpep-2d

Correlates with proliferation readout; on-target Ras pathway modulation confirmed

Western blot quantification, n=4

Evidence Dimension	Suppression of ERK phosphorylation (pERK %) at 30 µM peptide
Target Compound Data	KS-58: pERK = 26.0% ± 6.0% (A427), 57.6% ± 7.6% (PANC-1)
Comparator Or Baseline	KRpep-2d: pERK = 38.5% ± 3.3% (A427), 63.9% ± 4.8% (PANC-1)
Quantified Difference	KS-58 achieves 12.5 percentage-point greater pERK suppression in A427 cells (26.0% vs. 38.5%) and 6.3 percentage-point greater suppression in PANC-1 cells (57.6% vs. 63.9%)
Conditions	30 µM peptide; A427 and PANC-1 cells; Western blot quantification; n = 4; mean ± SD

Why This Matters

Procurement decisions for mechanistic studies or pharmacodynamic readout assays should favor KS-58 over KRpep-2d because the greater pERK suppression translates to a wider dynamic range for detecting K-Ras(G12D) pathway inhibition.

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Table 2. doi:10.1038/s41598-020-78712-5. View Source
• [2] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Results section, lines 235-240. doi:10.1038/s41598-020-78712-5. View Source

First-in-Class In Vivo Antitumor Activity: KS-58 Uniquely Demonstrates Xenograft Tumor Growth Suppression Among K-Ras(G12D) Peptide Inhibitors

KS-58 is distinguished from all other K-Ras(G12D)-selective peptide inhibitors—including its parent KRpep-2d—by being the only member of this class with published in vivo anticancer efficacy data. In the 2020 study, intravenous injection of KS-58 into mice bearing subcutaneous or orthotopic PANC-1 cell xenografts resulted in significant tumor growth suppression, with combination therapy using gemcitabine further improving the anti-cancer activity [1]. In a 2022 follow-up study, KS-58 similarly suppressed growth of murine CT26 colorectal cancer cell-derived tumors in a syngeneic model, with immunohistochemical confirmation of reduced ERK phosphorylation within tumor tissues, validating on-target in vivo mechanism [2]. Notably, KS-58 demonstrated a blood elimination half-life (t1/2) of approximately 30 minutes in mice with no obvious systemic adverse effects, establishing a baseline pharmacokinetic profile for this compound class [3]. No other K-Ras(G12D)-selective inhibitory peptide has crossed this critical translational threshold from in vitro potency to in vivo efficacy.

In vivo tumor model response

Class-level

Only K-Ras(G12D)-selective peptide inhibitor with reported tumor growth suppression in PANC-1 subcutaneous/orthotopic and CT26 syngeneic models

Class-level differentiation; no comparator in vivo data available for alternative peptides

Blood t1/2 ≈30 min; no systemic adverse effects observed in mice

Evidence Dimension	In vivo antitumor activity in xenograft/syngeneic mouse models
Target Compound Data	KS-58: significant tumor growth suppression in PANC-1 subcutaneous xenograft, PANC-1 orthotopic xenograft, and CT26 syngeneic tumor models; t1/2 ≈ 30 min in mouse blood; no systemic adverse effects observed
Comparator Or Baseline	KRpep-2d and all other K-Ras(G12D)-selective inhibitory peptides: no published in vivo antitumor efficacy data available as of 2024
Quantified Difference	Qualitative threshold difference: KS-58 is the only K-Ras(G12D)-selective inhibitory peptide with demonstrated in vivo efficacy across multiple tumor models (class-level inference; quantitative cross-study in vivo comparison not possible due to absence of comparator data)
Conditions	Intravenous injection; PANC-1 xenograft (subcutaneous and orthotopic) in nude mice; CT26 syngeneic tumors in BALB/c mice; KS-58 dosed at 20-40 mg/kg

Why This Matters

For research programs requiring translational validation beyond cell-based assays—including in vivo proof-of-concept studies, PK/PD modeling, or preclinical efficacy evaluation—KS-58 is currently the only viable selection within the K-Ras(G12D) peptide inhibitor class, as no alternative peptide has demonstrated in vivo tumor suppression.

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. doi:10.1038/s41598-020-78712-5. View Source
• [2] Sakamoto K, et al. The K-Ras(G12D)-inhibitory peptide KS-58 suppresses growth of murine CT26 colorectal cancer cell-derived tumors. Scientific Reports. 2022;12:8121. doi:10.1038/s41598-022-12401-3. View Source
• [3] Sakamoto K, et al. The K-Ras(G12D)-inhibitory peptide KS-58 suppresses growth of murine CT26 colorectal cancer cell-derived tumors. Scientific Reports. 2022;12:8121. Figure 4A; Results section: 'KS-58 demonstrated reasonable stability in blood (t1/2 ≈ 30 min)'. doi:10.1038/s41598-022-12401-3. View Source

Validated Cell Membrane Permeability Mechanism: KS-58 Demonstrates Environment-Responsive Chameleon-Like Behavior Enabling Intracellular Target Access

The intracellular location of K-Ras necessitates that inhibitors cross the cell membrane—a well-known barrier for peptide therapeutics. KS-58's bicyclic architecture confers a demonstrated cell permeability advantage over its monocyclic analogs. Molecular dynamics simulations revealed that KS-58 penetrates deeper into lipid bilayers than KS-58(monocyclic) or KS-58(Ser6Dap), with the hydrophobic side chains of Nle3 and Anon5 driving membrane insertion in an amphipathic orientation [1]. Critically, a 2024 MD simulation study elucidated that KS-58 behaves as a chameleon-like molecule, dynamically altering its polar surface area (PSA) depending on solvent polarity—a property that enables the peptide to transition from a hydrophilic conformation in aqueous environments to a lipophilic conformation within the lipid bilayer [2]. In vitro data confirmed that KS-58 cell membrane permeability is further improved under weakly acidic conditions (such as the tumor microenvironment), where partial deionization of the Asp carboxy group facilitates deeper membrane penetration [2]. Functionally, KS-58 inhibited intracellular Ras–effector protein-protein interactions (PPI) at 30 µM, reducing PPI signal to approximately 40% of control, whereas monocyclic KS-58 and KS-58(Ser6Dap) showed significantly weaker intracellular PPI inhibition [3].

Membrane permeability mechanism

Method context

MD simulations: deeper lipid bilayer insertion vs monocyclic analogs; chameleon-like PSA switching enables intracellular Ras-effector PPI disruption to ~40% of control at 30 µM

Bicyclic architecture mechanistically linked to cell entry; monocyclic variants may limit intracellular target access

Permeability enhanced under weakly acidic conditions

Evidence Dimension	Lipid bilayer membrane penetration depth and intracellular PPI inhibition
Target Compound Data	KS-58: deepest lipid bilayer penetration among tested analogs; intracellular Ras-effector PPI reduced to ~40% at 30 µM; chameleon-like PSA switching behavior confirmed by MD simulations
Comparator Or Baseline	KS-58(monocyclic): shallower membrane penetration; KS-58(Ser6Dap): shallower membrane penetration, overlapping with monocyclic distribution; both showed weaker intracellular PPI inhibition than KS-58
Quantified Difference	MD simulation: KS-58 hydrophobic side chains penetrated deeper into lipid bilayer than monocyclic and Ser6Dap analogs (non-overlapping distribution profiles). Intracellular PPI assay (30 µM): KS-58 reduced PPI to ~40% vs. qualitatively weaker inhibition for monocyclic and Ser6Dap variants (exact numerical comparator values not reported in primary source for these variants)
Conditions	MD simulations: 100 ns production phase, lipid bilayer model; In vitro PPI assay: NanoLuc-based intracellular protein complementation, 30 µM peptide, n = 4

Why This Matters

When selecting a K-Ras(G12D) inhibitory peptide for intracellular target engagement studies, the bicyclic scaffold of KS-58 is mechanistically validated for cell entry—monocyclic analogs lacking this architecture may fail to access the intracellular Ras protein pool, compromising experimental outcomes.

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Figure 6B; lines 406-425. doi:10.1038/s41598-020-78712-5. View Source
• [2] Sakamoto K, et al. Lipid bilayer membrane permeability mechanism of the K-Ras(G12D)-inhibitory bicyclic peptide KS-58 elucidated by molecular dynamics simulations. Bioorg Med Chem Lett. 2024. doi:10.1016/j.bmcl.2024.129684. View Source
• [3] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Figure 4C; lines 406-425. doi:10.1038/s41598-020-78712-5. View Source

Nanoformulation-Enabled Solubility and Dosing Optimization: KS-58 NPs Overcome Pristine Peptide Limitations for In Vivo Applications

Pristine KS-58 suffers from low water solubility and requires frequent intravenous administration (once every 2 days at 40 mg/kg) to achieve antitumor activity, presenting practical handling and dosing challenges for in vivo studies [1]. Nanoformulation of KS-58 with Cremophor® EL (CrEL), a biocompatible surfactant approved as a pharmaceutical additive, dramatically improved water solubility and enabled a reduced dosing schedule [1]. KS-58 nanoparticles (NPs) in the 10–100 nm diameter range exhibited significant antitumor activity against both CT26 colorectal cancer and PANC-1 pancreatic cancer cell-derived tumors following weekly intravenous administration—a 3.5-fold reduction in dosing frequency compared to pristine KS-58 [2]. Fluorescent bioimaging using NP-encapsulated indocyanine green confirmed selective tumor accumulation of KS-58 NPs via the enhanced permeability and retention (EPR) effect, with renal excretion indicating a safe clearance route [2]. Western blotting of PANC-1 tumors and histopathological analysis of CT26 tumors confirmed that KS-58 NPs retained the on-target pharmacodynamic activity of reducing ERK phosphorylation in vivo [3]. This nanoformulation strategy transforms KS-58 from a compound requiring specialized handling and intensive dosing into a practically deployable research tool for chronic in vivo studies.

Nanoformulation dosing improvement

Reported

3.5× dosing frequency reduction with CrEL NPs (weekly vs. every-other-day); tumor accumulation via EPR; retained ERK suppression in vivo

Enables practical in vivo study design; overcomes pristine peptide solubility and handling limitations

NP diameter 10–100 nm; renal clearance route

Evidence Dimension	Dosing frequency and solubility for in vivo antitumor studies
Target Compound Data	KS-58 NPs (CrEL nanoformulation): weekly intravenous administration sufficient for significant tumor growth suppression; dramatically improved water solubility; selective tumor accumulation via EPR effect
Comparator Or Baseline	Pristine KS-58: requires once-every-2-days intravenous administration at 40 mg/kg; low water solubility complicates handling and formulation
Quantified Difference	3.5-fold reduction in dosing frequency (from every-other-day to weekly); qualitative solubility improvement from 'low water solubility/difficult to handle' to 'dramatically improved' with stable NP encapsulation
Conditions	CT26 syngeneic colorectal model and PANC-1 orthotopic pancreatic model; CrEL-based NP formulation; 10–100 nm particle size; weekly i.v. administration

Why This Matters

Procurement decisions for in vivo pharmacology programs should consider the KS-58 nanoformulation strategy as a critical differentiator: pristine KS-58's handling difficulties and intensive dosing requirements make it impractical for extended in vivo experiments, while the NP formulation enables feasible weekly dosing regimens with validated tumor-targeting capability.

• [1] Sakamoto K, et al. Nanoformulation of the K-Ras(G12D)-inhibitory peptide KS-58 suppresses colorectal and pancreatic cancer-derived tumors. Scientific Reports. 2023;13:518. doi:10.1038/s41598-023-27825-8. View Source
• [2] Sakamoto K, et al. Nanoformulation of the K-Ras(G12D)-inhibitory peptide KS-58 suppresses colorectal and pancreatic cancer-derived tumors. Scientific Reports. 2023;13:518. Results section: NP antitumor activity and fluorescent bioimaging. doi:10.1038/s41598-023-27825-8. View Source
• [3] Sakamoto K, et al. Nanoformulation of the K-Ras(G12D)-inhibitory peptide KS-58 suppresses colorectal and pancreatic cancer-derived tumors. Scientific Reports. 2023;13:518. Abstract and Results: ERK phosphorylation reduction by KS-58 NPs. doi:10.1038/s41598-023-27825-8. View Source

Mutation-Selective Binding Profile: KS-58 Maintains High Selectivity for K-Ras(G12D) Over Other G12 Mutants and Wild-Type K-Ras

KS-58 demonstrates a clear mutation-selective antiproliferative profile essential for studies requiring discrimination between K-Ras(G12D)-driven and other Ras-dependent cancer models. At 30 µM, KS-58 suppressed A427 (G12D) cell proliferation to 21.1% and PANC-1 (G12D) to 50.1%, while exhibiting minimal activity against cell lines harboring alternative K-Ras mutations: A549 (G12S, 81.3%), MIA PaCa-2 (G12C, 86.8%), and Capan-1 (G12V, 94.9%) [1]. Activity against wild-type K-Ras-expressing H1975 cells was negligible (92.7% residual proliferation) [1]. ELISA-based binding assays confirmed that biotinylated KS-58 binds selectively to recombinant K-Ras(G12D) protein over wild-type K-Ras, N-Ras, and H-Ras proteins [2]. This selectivity profile is critical because emerging small-molecule pan-K-Ras or pan-Ras inhibitors (e.g., cyclorasin B4-27) bind to multiple Ras isoforms and mutants, complicating attribution of biological effects to specific Ras mutations [3]. KS-58's well-characterized selectivity window makes it a preferred tool compound for experiments requiring clean discrimination of K-Ras(G12D)-specific signaling from other Ras-dependent pathways.

Mutation selectivity profile

Reported

Residual proliferation at 30 µM: G12D 21.1% (A427) and 50.1% (PANC-1); G12S 81.3%, G12C 86.8%, G12V 94.9%, WT 92.7%

Enables clean K-Ras(G12D)-specific signaling attribution in experiments; preferred over pan-Ras inhibitors for target validation

Selectivity ratios: 3.9–4.5× vs alternative mutants and WT

Evidence Dimension	Cell proliferation inhibition across K-Ras mutant and wild-type cell lines at 30 µM KS-58
Target Compound Data	KS-58 residual proliferation: A427 G12D = 21.1%; PANC-1 G12D = 50.1%; A549 G12S = 81.3%; MIA PaCa-2 G12C = 86.8%; Capan-1 G12V = 94.9%; H1975 WT = 92.7%
Comparator Or Baseline	Pan-Ras inhibitors (e.g., cyclorasin B4-27): bind to GTP-bound forms of wild-type and mutant Ras isoforms across K-Ras, N-Ras, and H-Ras; direct G12D-selectivity comparison data in matched cell panels not available from same study (class-level inference)
Quantified Difference	Within-class selectivity ratio: KS-58 is 3.9-fold more active against A427 (G12D) than A549 (G12S), 4.1-fold vs. MIA PaCa-2 (G12C), and 4.5-fold vs. H1975 (WT). KRpep-2d shows a similar selectivity pattern but with lower absolute potency.
Conditions	30 µM peptide; panel of 6 human cancer cell lines with defined K-Ras genotypes; 72-hour proliferation assay

Why This Matters

For experimental designs requiring unambiguous attribution of biological effects to K-Ras(G12D) inhibition—such as target validation studies, genetic dependency experiments, or isogenic cell line comparisons—KS-58's well-characterized mutation selectivity profile provides greater experimental confidence than pan-Ras inhibitors that simultaneously engage multiple Ras isoforms.

• [1] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Table 2. doi:10.1038/s41598-020-78712-5. View Source
• [2] Sakamoto K, Masutani T, Hirokawa T. Generation of KS-58 as the first K-Ras(G12D)-inhibitory peptide presenting anti-cancer activity in vivo. Scientific Reports. 2020;10:21671. Figure 4B. doi:10.1038/s41598-020-78712-5. View Source
• [3] Sakamoto K, et al. The K-Ras(G12D)-inhibitory peptide KS-58 suppresses growth of murine CT26 colorectal cancer cell-derived tumors. Scientific Reports. 2022;12:8121. Introduction and Discussion sections referencing pan-Ras inhibitor cyclorasin B4-27. doi:10.1038/s41598-022-12401-3. View Source

Optimal Application Scenarios for KS-58 Based on Quantitative Differentiation Evidence

In Vitro Target Validation and Mechanism-of-Action Studies in K-Ras(G12D)-Driven Cancer Models

For researchers conducting target validation experiments in K-Ras(G12D)-mutant cancer cell lines, KS-58 provides the most robust on-target pharmacodynamic response among available peptide inhibitors. At 30 µM, KS-58 reduces ERK phosphorylation to 26.0% in A427 cells and suppresses proliferation to 21.1%—a substantially greater dynamic range than KRpep-2d (pERK 38.5%, proliferation 56.4%) . This wider signal window is critical for dose-response studies, combination screening, and genetic epistasis experiments where clear separation between treatment and control conditions determines experimental interpretability. The compound's well-characterized mutation selectivity profile (minimal activity against G12C, G12V, G12S, and WT K-Ras lines) further ensures that observed phenotypes can be confidently attributed to K-Ras(G12D) inhibition rather than off-target effects .

In Vivo Preclinical Proof-of-Concept Studies in Colorectal and Pancreatic Cancer Xenograft Models

KS-58 is the only K-Ras(G12D)-selective inhibitory peptide with demonstrated in vivo antitumor activity across multiple xenograft and syngeneic tumor models, making it the sole viable peptide-based option for preclinical efficacy studies targeting this mutation . The compound has been validated in subcutaneous PANC-1 xenografts, orthotopic PANC-1 pancreatic tumors, and syngeneic CT26 colorectal tumors, with confirmed on-target ERK phosphorylation reduction in tumor tissues . For practical in vivo deployment, the Cremophor® EL nanoformulation (KS-58 NPs) enables weekly intravenous dosing with selective tumor accumulation via the EPR effect, overcoming the solubility and frequent-dosing limitations of pristine KS-58 . The established blood half-life (t1/2 ≈ 30 min) and absence of systemic adverse effects provide a known PK/PD framework for experimental design .

Intracellular Protein-Protein Interaction Disruption Assays Leveraging Validated Cell Membrane Permeability

KS-58's chameleon-like membrane permeability mechanism—dynamically altering polar surface area in response to solvent polarity—makes it particularly suitable for studies requiring intracellular disruption of Ras–effector protein-protein interactions (PPIs) . MD simulations have demonstrated that KS-58 penetrates deeper into lipid bilayers than monocyclic or Ser6Dap-substituted analogs, providing a mechanistic rationale for its superior intracellular PPI inhibition activity . The compound's permeability is further enhanced under weakly acidic conditions (pH characteristic of the tumor microenvironment), offering an additional experimental parameter for pH-dependent uptake studies . Researchers investigating the structure-permeability relationship of mid-size peptides (700–2000 g/mol) can use KS-58 as a mechanistically well-characterized reference compound for benchmarking cell-penetrating bicyclic peptide designs against monocyclic controls .

Nanoformulation Development and Drug Delivery Optimization for Peptide Therapeutics

KS-58 serves as an instructive model compound for peptide nanoformulation development, given that its physicochemical limitations (low water solubility, short plasma half-life, frequent dosing requirement) are well-documented and representative of challenges faced by many mid-size therapeutic peptides . The established CrEL nanoformulation protocol yields stable KS-58 NPs (10–100 nm diameter) with validated EPR-mediated tumor accumulation, renal clearance, and retained on-target pharmacodynamic activity (ERK phosphorylation reduction in tumor tissues) . Researchers developing delivery systems for other hydrophobic peptide therapeutics can benchmark their formulation performance against the KS-58 NP system, which has published particle characterization data (DLS sizing, TEM morphology), in vivo biodistribution (fluorescent bioimaging), and efficacy endpoints . The availability of pristine KS-58 as a comparator further enables controlled studies of how nanoformulation alters peptide pharmacokinetics, tumor distribution, and therapeutic index.

Application

Selection Property

Validation Focus

K-Ras(G12D) pathway inhibition studies in cell models

ERK phosphorylation readout range

Pathway-response confirmation vs. vehicle/control

In vivo tumor model response studies (xenograft/syngeneic)

Reported in vivo tumor growth suppression

On-target pharmacodynamic confirmation in tumor tissue

Intracellular Ras-effector PPI disruption assays

Cell membrane permeability mechanism

Membrane penetration depth and PPI disruption evidence

Peptide nanoformulation and delivery research

Nanoformulation handling and dosing schedule

Particle characterization and tumor accumulation evidence